Emodin 1-O-beta-D-glucoside

• IUPAC Name: 1,3-dihydroxy-6-methyl-8-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyanthracene-9,10-dione
• InChI: InChI=1S/C21H20O10/c1-7-2-9-15(18(27)14-10(16(9)25)4-8(23)5-11(14)24)12(3-7)30-21-20(29)19(28)17(26)13(6-22)31-21/h2-5,13,17,19-24,26,28-29H,6H2,1H3/t13-,17-,19+,20-,21-/m1/s1
• InChI Key: ZXXFEBMBNPRRSI-JNHRPPPUSA-N
• Canonical SMILES: CC1=CC2=C(C(=C1)OC3C(C(C(C(O3)CO)O)O)O)C(=O)C4=C(C2=O)C=C(C=C4O)O
• Isomeric SMILES: CC1=CC2=C(C(=C1)O[C@H]3[C@@H]([C@H]([C@@H]([C@H](O3)CO)O)O)O)C(=O)C4=C(C2=O)C=C(C=C4O)O
• Molecular Formula: C21H20O10
• DSSTOX Substance ID: DTXSID201020031
• Molecular Weight: 432.4 g/mol
• CAS RN: 38840-23-2

Description

Emodin-1-O-glucoside is a naturally occurring anthraquinone derivative. It is a glucoside form of emodin, which is found in various plants, particularly in the rhubarb species. Emodin-1-O-glucoside is known for its diverse biological activities, including anti-inflammatory, anti-tumor, and anti-bacterial properties .

Scientific Research Applications

Emodin-1-O-glucoside has a wide range of applications in scientific research:

Chemistry: It is used as a precursor for synthesizing other bioactive compounds.

Biology: Studies have shown its potential in modulating cell signaling pathways and gene expression.

Medicine: Emodin-1-O-glucoside exhibits anti-inflammatory, anti-tumor, and anti-bacterial properties, making it a candidate for drug development

Industry: It is used in the production of natural colorants and as an ingredient in traditional herbal medicines.

Mechanism of Action

Emodin-1-O-glucoside exerts its effects through various molecular targets and pathways:

Anti-inflammatory: It inhibits the activity of pro-inflammatory cytokines such as IL-6, IL-1β, and TNF-α.

Anti-tumor: It interferes with the activity of tyrosine kinases, including mitogen-activated protein kinase (MAPK) and extracellular signal-regulated protein kinase (ERK), which play crucial roles in cell proliferation.

Anti-bacterial: It acts as a non-competitive inhibitor of bacterial neuraminidase.

Similar Compounds:

Emodin-8-O-glucoside: Another glucoside form of emodin with similar biological activities.

Chrysophanol-8-O-glucoside: A related anthraquinone glucoside with anti-inflammatory and anti-tumor properties.

Rhein-8-O-glucoside: Known for its anti-inflammatory and anti-tumor effects.

Uniqueness: Emodin-1-O-glucoside is unique due to its specific glucosylation at the 1-O position, which may confer distinct biological activities and pharmacokinetic properties compared to other glucosides .

Safety and Hazards

Emodin 1-O-beta-D-glucoside is considered to be a moderate to severe irritant to the skin and eyes. If inhaled, it is recommended to remove to fresh air; if breathing is difficult, give oxygen; if breathing stops, give artificial respiration. If it comes into contact with the skin, it is advised to flush with copious amounts of water; remove contaminated clothing and shoes; call a physician.

Biochemical Analysis

Biochemical Properties

Emodin 1-O-beta-D-glucoside interacts with various enzymes and proteins. It primarily transforms into emodin glucuronide with exceedingly low absorption and bioavailability, catalyzed by UDP-glucuronosyltransferases (UGTs) 1A1 and UGT1A9 .

Cellular Effects

This compound has been shown to have potent anti-inflammatory effects in human umbilical vein endothelial cells (HUVECs) as well as in mice . It also has effects on various types of cells and cellular processes, including cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

This compound exerts its effects at the molecular level through various mechanisms. It has been shown to inhibit the activity of tyrosine kinases, such as mitogen-activated protein kinase (MAPK), protein kinase C (PKC), factor kappa-light-chain-enhancer of activated B cells (NF-κB) and extracellular signal-regulated protein kinase (ERK), which play an important regulatory role in cell proliferation .

Temporal Effects in Laboratory Settings

The effects of this compound change over time in laboratory settings. For instance, it has been shown to exert neuroprotective effects in ischemia both in vitro and in vivo

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. For example, it has been administered at a single dose (9 μg per mouse, intravenous (i.v.) injection 12 h after CLP) and did not prevent CLP-induced EPCR shedding . Therefore, it was administered two times (9 μg per mouse, once 12, 50 h after CLP, i.v.), which resulted in a decrease in the EPCR shedding .

Metabolic Pathways

This compound is involved in various metabolic pathways. It is transformed into emodin glucuronide, catalyzed by UDP-glucuronosyltransferases (UGTs) 1A1 and UGT1A9 .

Preparation Methods

Synthetic Routes and Reaction Conditions: Emodin-1-O-glucoside can be synthesized through the glucosylation of emodin. This process involves the use of plant secondary product glycosyltransferases (PSPGs). For instance, the enzyme UDP-glycosyltransferase (RpUGT1) from the rhizome of Rheum palmatum has been shown to glucosylate emodin, yielding emodin-1-O-glucoside .

Industrial Production Methods: Industrial production of emodin-1-O-glucoside typically involves extraction from plant sources such as Rheum palmatum. The process includes the isolation of emodin followed by its glucosylation using specific enzymes or chemical methods .

Chemical Reactions Analysis

Types of Reactions: Emodin-1-O-glucoside undergoes various chemical reactions, including oxidation, reduction, and substitution. These reactions are essential for modifying its structure and enhancing its biological activities .

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as sodium borohydride are used.

Substitution: Substitution reactions often involve nucleophiles like hydroxylamine or hydrazine.

Major Products: The major products formed from these reactions include various derivatives of emodin-1-O-glucoside, which may exhibit enhanced or altered biological activities .